Cas no 3978-11-8 (Formylkynurenine)

• Product Name: Formylkynurenine
• CAS No: 3978-11-8
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD23135611
• CID: 323285
• PubChem ID: 439788
• Update Time: 2025-05-21

Formylkynurenine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-4-(2-formamidophenyl)-4-oxobutanoic acid
• Benzenebutanoicacid, a-amino-2-(formylamino)-g-oxo-, (aS)-
• 3-(2-formamidobenzoyl)-L-alanine
• AC1L981Q
• CHEBI:30249
• CTK8C1976
• L-Formylkynurenine
• N-formylkynurenine
• N-Formyl-L-kynurenine
• (S)-2-Amino-4-(2-formamidophenyl)-4-oxobutanoicacid
• C02700
• 3978-11-8
• N-FORMYLKYNURENINE [EP IMPURITY]
• Kynurenine, N'-formyl-
• Q27104120
• MFCD23135611
• CHEMBL3577708
• Formylkynurenine, (S)-
• Formylkynurenine
• N'-formylkynurenine
• N-ACETYLTRYPTOPHAN IMPURITY E [EP IMPURITY]
• SCHEMBL145723
• (2S)-2-amino-4-[2-(formylamino)phenyl]-4-oxobutanoic acid
• (2S)-2-amino-4-(2-formamidophenyl)-4-oxobutanoic acid
• PS20W0733S
• Formyl-L-Kynurenine
• Benzenebutanoic acid, alpha-amino-2-(formylamino)-gamma-oxo-, (alphaS)-
• NSC 334199
• NSC-334199
• N'-formyl-L-Kynurenine
• BYHJHXPTQMMKCA-QMMMGPOBSA-N
• UNII-PS20W0733S
• TRYPTOPHAN IMPURITY E [EP IMPURITY]
• (2S)-2-AMINO-4-(2-(FORMYLAMINO)PHENYL)-4-OXOBUTANOIC ACID
• BENZENEBUTANOIC ACID, .ALPHA.-AMINO-2-(FORMYLAMINO)-.GAMMA.-OXO-, (.ALPHA.S)-
• G79246
• DB-328090

• MDL： MFCD23135611
• Inchi： 1S/C11H12N2O4/c12-8(11(16)17)5-10(15)7-3-1-2-4-9(7)13-6-14/h1-4,6,8H,5,12H2,(H,13,14)(H,16,17)/t8-/m0/s1
• InChI Key： BYHJHXPTQMMKCA-QMMMGPOBSA-N
• SMILES： O=C(C1C=CC=CC=1NC=O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 236.07976
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.49
• LogP: 1.64880

Formylkynurenine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones

Additional information on Formylkynurenine

Comprehensive Overview of Formylkynurenine (CAS No. 3978-11-8): Properties, Applications, and Research Insights

Formylkynurenine (CAS No. 3978-11-8) is a biologically significant metabolite derived from the oxidative degradation of tryptophan, a process central to the kynurenine pathway. This pathway has garnered substantial attention in recent years due to its implications in neurodegenerative diseases, immune regulation, and cancer metabolism. As a key intermediate, Formylkynurenine plays a pivotal role in understanding cellular energy dynamics and redox balance, making it a focal point for researchers exploring metabolic disorders and therapeutic targets.

The structural uniqueness of Formylkynurenine lies in its formyl group attached to the kynurenine backbone, which influences its reactivity and biological functions. Recent studies highlight its involvement in mitochondrial dysfunction and oxidative stress, topics frequently searched in PubMed and Google Scholar. Users often inquire about its role in aging and neuroinflammation, reflecting growing public interest in lifespan extension and brain health. Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify Formylkynurenine in biological samples, underscoring its relevance in biomarker discovery.

In the context of drug development, Formylkynurenine is investigated for its potential to modulate IDO (indoleamine 2,3-dioxygenase) activity, an enzyme linked to immune tolerance in tumors. This aligns with trending searches on immunotherapy and checkpoint inhibitors. Additionally, its interaction with NAD+ biosynthesis pathways has sparked discussions in biohacking communities, where users explore metabolic enhancers for cognitive performance. The compound’s stability under physiological conditions is another frequently asked question, addressed through pH-dependent studies and kinetic modeling.

Beyond biomedical applications, Formylkynurenine is utilized in enzymatic assays to study tryptophan catabolism. Its commercial availability as a high-purity reference standard (CAS No. 3978-11-8) supports reproducibility in preclinical research. Environmental scientists also examine its degradation products to assess ecotoxicological impacts, a niche yet emerging topic in green chemistry forums. For laboratory handling, protocols emphasize cold storage and light protection to prevent decomposition, details often sought by early-career researchers.

Future directions for Formylkynurenine research include elucidating its role in gut-brain axis communication and microbiome interactions, areas gaining traction in personalized medicine circles. Collaborative efforts between academia and biotech industries aim to harness its diagnostic potential for conditions like Alzheimer’s disease and autoimmune disorders. As open-access datasets expand, meta-analyses of Formylkynurenine levels across populations may reveal novel correlations with lifestyle factors such as diet and exercise.

In summary, Formylkynurenine (CAS No. 3978-11-8) bridges fundamental biochemistry with translational medicine, addressing pressing questions in health optimization and disease mechanisms. Its multidisciplinary relevance ensures sustained interest across scientific communities, while SEO-optimized content around kynurenine pathway inhibitors and tryptophan metabolites caters to diverse audience needs. For detailed protocols or supplier information, readers are encouraged to consult peer-reviewed repositories like ChemSpider or Sigma-Aldrich product listings.